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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neutron capture cross section

data for Thallium-203 (²⁰³Tl). The information is compiled from various experimental

measurements and evaluated nuclear data libraries, offering valuable insights for researchers

and scientists. While Thallium-203 itself is not directly used in drug development,

understanding its neutron interaction properties is crucial in various fields of nuclear science

and technology, including the production of medical radioisotopes through neutron activation.

For instance, the radioactive isotope Thallium-204 is produced by neutron activation of stable

Thallium-203 in a nuclear reactor.[1]

Quantitative Data
The following tables summarize the key quantitative data for the 203Tl(n,γ)204Tl reaction.

Table 1: Thermal Neutron Capture Cross Section and Resonance Integral for Thallium-203

Parameter Value Unit

Thermal Neutron Capture

Cross Section (σ₀)
11.4 ± 0.2 barns

Resonance Integral (I₀) 43.0 ± 2.0 barns
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Source: Data compiled from the Evaluated Nuclear Data File (ENDF) project.

Table 2: Selected Resonance Parameters for Thallium-203

Recent measurements at the n_TOF facility at CERN have provided new, high-resolution data

on the resonance parameters of Thallium-203. An R-matrix analysis of the most relevant

capture levels in the resolved resonance region has been performed, including the first-ever

measurements below 3 keV of neutron energy.[2] More than 70 resonances have been

identified and analyzed up to 26 keV. These new data have led to an improvement in the stellar

capture cross section of ²⁰³Tl in the 8 to 25 keV neutron energy range.[2]

While a complete table of all resonance parameters is extensive and best accessed through

dedicated nuclear data services, this guide presents a selection of key resonances to illustrate

the available data. The parameters include the resonance energy (E₀), the neutron width (Γn),

and the radiation width (Γγ).

Resonance Energy (E₀)
(keV)

Neutron Width (Γn) (eV) Radiation Width (Γγ) (meV)

Data not directly available in a

tabular format in the provided

search results. Researchers

are encouraged to consult the

EXFOR database and recent

n_TOF publications for

detailed resonance parameter

tables.

Note: The n_TOF collaboration works to disseminate their experimental data through the

international EXFOR library.[3]

Experimental Protocols
The determination of neutron capture cross sections is a complex process that relies on

sophisticated experimental techniques. The time-of-flight (TOF) method is a primary technique

used for energy-dependent cross section measurements.
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Key Experimental Technique: Time-of-Flight (TOF) at n_TOF (CERN)

The n_TOF (neutron time-of-flight) facility at CERN is a leading center for high-resolution

neutron cross section measurements.[4] The key features of the experimental setup and

methodology are outlined below.

2.1. Neutron Source and Beamline

Neutron Production: A high-intensity pulsed proton beam (20 GeV/c) from the Proton

Synchrotron (PS) strikes a lead spallation target.[4] This interaction produces a broad

spectrum of neutrons with energies ranging from meV to GeV.[4]

Moderation: The neutrons are moderated by a water layer surrounding the target to produce

a wide energy spectrum, including the thermal and resonance regions of interest.[5]

Flight Path: The neutrons travel down one of two evacuated flight paths, a 185-meter

horizontal line (EAR1) or a 20-meter vertical line (EAR2).[4][6] The long flight path of EAR1

allows for very high energy resolution.[4]

2.2. Target and Detectors

Sample: A sample of Thallium-203, typically in the form of an oxide (Tl₂O₃), is placed in the

neutron beam.[2]

Gamma-ray Detection: The prompt gamma-rays emitted following neutron capture in the

²⁰³Tl sample are detected. A common detector system for this purpose consists of an array of

C₆D₆ (deuterated benzene) liquid scintillation detectors.[7] These detectors are chosen for

their low sensitivity to scattered neutrons.[8]

Pulse Height Weighting Technique (PHWT): This technique is applied to the raw detector

signals to make the detection efficiency proportional to the total energy of the captured

gamma-ray cascade, thus allowing for the determination of the capture yield.[2]

2.3. Data Acquisition and Analysis

Time-of-Flight Measurement: The energy of a neutron is determined by measuring the time it

takes to travel from the spallation target to the sample, a known distance.[9] The start signal
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is provided by the proton beam pulse, and the stop signal is the detection of the capture

gamma-ray.

Flux Normalization: The neutron flux is monitored using a reference reaction with a well-

known cross section, such as the ⁶Li(n,α) reaction or by using a gold sample for flux

normalization.[10]

Background Subtraction: Measurements are performed with and without the sample in the

beam, as well as with dummy samples, to accurately subtract background contributions.[7]

Resonance Analysis: The capture yield as a function of neutron energy is analyzed using R-

matrix codes, such as SAMMY, to extract the resonance parameters (E₀, Γn, Γγ).[10]

Mandatory Visualization
The following diagrams illustrate the logical workflow of a typical time-of-flight neutron capture

cross section experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://scispace.com/pdf/neutron-cross-section-measurements-at-the-n-tof-facility-at-27s312zlym.pdf
https://www.researchgate.net/figure/Setup-for-the-n-TOF-measurements-of-neutron-capture-cross-sections-consisting-of-the_fig1_322982985
https://scispace.com/pdf/neutron-cross-section-measurements-at-the-n-tof-facility-at-27s312zlym.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutron Production & Beam Formation

Measurement Area

Data Analysis

Pulsed Proton Beam
(20 GeV/c)

Lead Spallation Target

strikes

Water Moderator

produces neutrons

Beam Collimation

shapes neutron beam

Thallium-203 Sample

Neutron Beam

C6D6 Scintillation Detectors

Capture Gamma-rays

Data Acquisition System

Electronic Signals

Time-of-Flight Spectrum

Capture Yield Calculation
(PHWT)

R-matrix Analysis
(SAMMY)

Cross Section & Resonance Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flight Path

Energy Calculation

Pulsed Neutron
Source Flight Path (L)

Neutron Detector
or Sample + Gamma Detector

t = 0

t = T

E = 1/2 * m * (L/T)²
Time (T) is measured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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